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Lofendazam mechanism of action studies

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Lofendazam

CAS No.: 29176-29-2

Cat. No.: S533462

Chemical Profile of Lofendazam

The table below summarizes the core chemical and pharmacological identity of Lofendazam.

Attribute Description

Systematic Name 8-chloro-1-phenyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one [1]
Chemical Formula C15H13CIN20 [1]

Molecular Weight 272.73 g-mol~1[1]

Benzodiazepine Type 1,5-benzodiazepine [2] [1]

Primary Effects Sedative and anxiolytic [1]

Relationship to other Drugs  Active metabolite of the benzodiazepine, arfendazam [1]

General Mechanism of Action

Lofendazam is a 1,5-benzodiazepine, and its therapeutic effects are mediated through its action on the
central nervous system [1]. Like other benzodiazepines, it is understood to function as a positive allosteric
modulator of the GABA 5 receptor [3] [4].
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e Target: GABA, receptor, a ligand-gated chloride ion channel [3].

¢ Role of GABA: GABA (gamma-aminobutyric acid) is the primary inhibitory neurotransmitter in the
mammalian central nervous system. By binding to its receptor, it opens a chloride channel, allowing
chloride ions to enter the neuron, making it less excitable [3].

e Action of Benzodiazepines: Lofendazam binds to its own site on the GABA, receptor, which

enhances the effect of GABA. This allows more chloride ions to enter the neuron, making it even
more resistant to excitation, resulting in sedative, anxiolytic, and muscle-relaxant properties [3].

The diagram below illustrates this enhanced inhibitory signaling.
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Enhanced GABAergic inhibition by Lofendazam reduces neuron excitability.
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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